Cas no 113281-91-7 (Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]-)

Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]- Properties

Names and Identifiers

• Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]-
• 2,6-Difluoro-N-{[4-(2-phenylethoxy)phenyl]carbamoyl}benzene-1-carboximidic acid
• Benzamide, 2,6-difluoro-N-(((4-(2-phenylethoxy)phenyl)amino)carbonyl)-
• 113281-91-7
• DTXSID00921029

• InChIKey： CBMPJVPPUYSXEX-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H18F2N2O3/c23-18-7-4-8-19(24)20(18)21(27)26-22(28)25-16-9-11-17(12-10-16)29-14-13-15-5-2-1-3-6-15/h1-12H,13-14H2,(H2,25,26,27,28)
• SMILES： C1=CC=C(CCOC2=CC=C(NC(NC(C3=C(F)C=CC=C3F)=O)=O)C=C2)C=C1

Computed Properties

• Exact Mass: 396.12864
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 396.129
• Heavy Atom Count: 29
• Complexity: 524
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43
• Refractive Index: 1.615
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.319